![molecular formula C17H17N5O2 B5719269 N-(2,4-dimethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide](/img/structure/B5719269.png)
N-(2,4-dimethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,4-dimethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide, also known as Compound A, is a novel chemical compound that has gained attention in the scientific community for its potential applications in research.
Mechanism of Action
N-(2,4-dimethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide A is believed to modulate the activity of certain ion channels in the brain, specifically the transient receptor potential cation channel subfamily V member 1 (TRPV1) and the acid-sensing ion channel 3 (ASIC3). By modulating the activity of these channels, this compound A may have a neuroprotective effect and may be useful in treating neurological disorders.
Biochemical and Physiological Effects:
This compound A has been shown to have anti-inflammatory properties and may be useful in treating inflammatory diseases. It has also been found to inhibit the growth of cancer cells in vitro. In addition, this compound A has been shown to modulate the activity of certain ion channels in the brain and may have a neuroprotective effect.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2,4-dimethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide A in lab experiments is its potential therapeutic applications in various research fields. However, one limitation is that further research is needed to fully understand the mechanism of action and potential side effects of this compound A.
Future Directions
There are several potential future directions for research on N-(2,4-dimethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide A. One area of interest is its potential use as a therapeutic agent for neurological disorders, such as epilepsy and chronic pain. Additionally, further research is needed to fully understand the mechanism of action of this compound A and its potential side effects. Another area of interest is its potential use in cancer research, specifically in developing new treatments for cancer. Overall, there is a need for further research to fully understand the potential applications of this compound A in various research fields.
Synthesis Methods
N-(2,4-dimethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide A can be synthesized through a multi-step process involving the reaction of 2,4-dimethylphenylamine with 4-chlorophenylacetic acid to form an intermediate compound. This intermediate compound is then reacted with sodium azide to form the tetrazole ring, which is further coupled with 3-bromoanisole to form this compound A.
Scientific Research Applications
N-(2,4-dimethylphenyl)-2-[3-(1H-tetrazol-1-yl)phenoxy]acetamide A has been found to have potential applications in various research fields, including neuroscience, immunology, and cancer research. It has been shown to modulate the activity of certain ion channels in the brain and has potential use as a therapeutic agent for neurological disorders. Additionally, this compound A has been shown to have anti-inflammatory properties and may be useful in treating inflammatory diseases. It has also been found to inhibit the growth of cancer cells in vitro.
properties
IUPAC Name |
N-(2,4-dimethylphenyl)-2-[3-(tetrazol-1-yl)phenoxy]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N5O2/c1-12-6-7-16(13(2)8-12)19-17(23)10-24-15-5-3-4-14(9-15)22-11-18-20-21-22/h3-9,11H,10H2,1-2H3,(H,19,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NEHGYDLUHOAUBF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)COC2=CC=CC(=C2)N3C=NN=N3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.